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Compound of Interest

Compound Name: 4-Aminooxane-4-carbonitrile

Cat. No.: B112695 Get Quote

A comprehensive review of available scientific literature and clinical trial data reveals a

significant lack of information regarding the therapeutic application of 4-Aminooxane-4-
carbonitrile, preventing a direct comparative analysis against established therapeutic agents.

The compound, identified by the CAS number 50289-12-8, is predominantly cataloged as a

research chemical and building block for synthesis.

Initial investigations into the biological activity, mechanism of action, and potential therapeutic

targets of 4-Aminooxane-4-carbonitrile have yielded no significant results. Publicly accessible

databases, scientific publications, and clinical trial registries do not contain preclinical or clinical

data that would allow for a performance benchmark against known drugs. The compound is

also known by the systematic name 4-Aminotetrahydro-2H-pyran-4-carbonitrile[1][2].

Without established efficacy, selectivity, or safety data for 4-Aminooxane-4-carbonitrile, a

quantitative comparison in the form of data tables and detailed experimental protocols is not

feasible. Furthermore, the absence of a known mechanism of action or therapeutic target

makes it impossible to identify relevant signaling pathways for visualization or to select

appropriate comparator agents for a meaningful analysis.

Future research into the pharmacological properties of 4-Aminooxane-4-carbonitrile would be

a prerequisite for any form of comparative guide. Should such data become available, a

thorough benchmarking study could be initiated. This would involve:
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Identification of the Therapeutic Area: Determining the disease or condition for which 4-
Aminooxane-4-carbonitrile shows potential efficacy.

Selection of Comparator Drugs: Choosing appropriate, well-characterized therapeutic agents

that are standard-of-care or in late-stage development for the identified therapeutic area.

Comparative Data Analysis: Gathering and comparing quantitative data on efficacy (e.g.,

IC50, EC50), safety (e.g., LD50, adverse event profiles), and

pharmacokinetic/pharmacodynamic (PK/PD) properties.

Until foundational research on the bioactivity of 4-Aminooxane-4-carbonitrile is conducted

and published, a comparison guide of this nature remains speculative. Researchers and drug

development professionals are encouraged to consult chemical supplier databases for

information on the physical and chemical properties of this compound for research purposes[1]

[2][3][4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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